Cas no 1532967-48-8 (3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine)

• Product Name: 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine
• CAS No: 1532967-48-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6438723
• PubChem ID: 81014461
• Update Time: 2025-10-21

3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine
• 1532967-48-8
• AKOS019583575
• EN300-1853704

• Inchi： 1S/C9H17N3/c1-9(2,5-6-10)8-4-7-11-12(8)3/h4,7H,5-6,10H2,1-3H3
• InChI Key： SZNUJQIVBDFRPH-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C(C)(C)CCN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine

Research Briefing on 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine (CAS: 1532967-48-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine (CAS: 1532967-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrazole moiety, combined with the flexible butan-1-amine chain, offers a versatile scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the design of ligands for G protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the development of selective serotonin receptor modulators. The study demonstrated that derivatives of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine exhibited high affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of psychiatric conditions such as schizophrenia and depression. The researchers utilized computational docking studies and in vitro assays to validate the compound's binding mode and efficacy.

Another significant application of this compound lies in its role as a precursor for the synthesis of kinase inhibitors. A recent preprint on bioRxiv detailed the use of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine in the development of novel JAK3 inhibitors, which showed promising results in preclinical models of autoimmune diseases. The study reported improved selectivity and reduced off-target effects compared to existing inhibitors, highlighting the compound's potential in addressing current limitations in kinase inhibitor therapy.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine. A 2024 patent application disclosed an optimized synthetic route that significantly improves yield and purity while reducing environmental impact. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a building block for antimicrobial agents and its application in targeted drug delivery systems. Preliminary results from cell-based assays indicate that certain derivatives exhibit activity against drug-resistant bacterial strains, though further optimization is required to improve potency and pharmacokinetic properties.

In conclusion, 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butan-1-amine (CAS: 1532967-48-8) represents a versatile and promising compound in modern drug discovery. Its applications span multiple therapeutic areas, from CNS disorders to autoimmune diseases and infectious diseases. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.